N'-[(3,4-diethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] 3,4-diethoxybenzoate
• InChI: InChI=1S/C18H19N3O6/c1-3-25-15-9-8-13(11-16(15)26-4-2)18(22)27-20-17(19)12-6-5-7-14(10-12)21(23)24/h5-11H,3-4H2,1-2H3,(H2,19,20)
• InChI Key: HZILNALUTKQEHA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)ON=C(C2=CC(=CC=C2)[N+](=O)[O-])N)OCC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)C(=O)O/N=C(/C2=CC(=CC=C2)[N+](=O)[O-])\N)OCC
• Molecular Formula: C18H19N3O6
• Molecular Weight: 373.4 g/mol

Description

N'-[(3,4-diethoxybenzoyl)oxy]-3-nitrobenzenecarboximidamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as DEBN and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DEBN is not fully understood. However, studies have shown that DEBN can inhibit the activity of caspases, which are enzymes that play a role in apoptosis. DEBN can bind to the active site of caspases and prevent their activation. This results in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
DEBN has been shown to have biochemical and physiological effects. In vitro studies have shown that DEBN can induce apoptosis in cancer cells by inhibiting the activity of caspases. DEBN can also bind to proteins and cause changes in their structure and function. In vivo studies have shown that DEBN can reduce tumor growth in mice. However, more research is needed to fully understand the biochemical and physiological effects of DEBN.

Advantages and Limitations for Lab Experiments

DEBN has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize using common reagents and solvents. Another advantage is that it can be used as a probe to study protein-ligand interactions. However, one limitation is that DEBN is not very soluble in water, which can make it difficult to work with in aqueous environments. Another limitation is that the mechanism of action of DEBN is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

For research on DEBN include studying its mechanism of action in more detail, identifying new targets for anticancer therapy, and improving its solubility and bioavailability.

Synthesis Methods

DEBN can be synthesized using various methods. One of the most common methods involves the reaction between 3-nitrobenzenecarboximidamide and 3,4-diethoxybenzoyl chloride in the presence of a base. This reaction results in the formation of DEBN as a yellow solid. Other methods involve the use of different reagents and solvents.

Scientific Research Applications

DEBN has shown potential applications in various fields of research, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, DEBN has been studied for its potential as an anticancer agent. Studies have shown that DEBN can induce apoptosis in cancer cells by inhibiting the activity of caspases. In biochemistry, DEBN has been used as a probe to study protein-ligand interactions. DEBN can bind to proteins and cause changes in their structure and function. In materials science, DEBN has been studied for its potential as a fluorescent dye. DEBN can emit yellow-green fluorescence when excited with UV light.